Cas no 1365969-62-5 (N,3-Dimethyloxetan-3-amine hydrochloride)

• Product Name: N,3-Dimethyloxetan-3-amine hydrochloride
• CAS No: 1365969-62-5
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD21602208
• CID: 3163854
• PubChem ID: 56965680
• Update Time: 2025-06-23

N,3-Dimethyloxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,3-Dimethyloxetan-3-amine hydrochloride
• MFCD21602208
• 3-Oxetanamine, N,3-dimethyl-, hydrochloride (1:1)
• 1365969-62-5
• EN300-7400033
• N,3-DIMETHYL-3-OXETANAMINE HYDROCHLORIDE
• AKOS025291242
• N,3-Dimethyloxetan-3-aminehydrochloride
• CS-0054899
• N,3-Dimethyl-3-oxetanamine HCl
• AS-34823
• N,3-dimethyloxetan-3-amine;hydrochloride
• QEC96962
• 861-907-2

• MDL： MFCD21602208
• Inchi： 1S/C5H11NO.ClH/c1-5(6-2)3-7-4-5;/h6H,3-4H2,1-2H3;1H
• InChI Key： QLVZWKZJRUXJQF-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C)(C1)NC

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on N,3-Dimethyloxetan-3-amine hydrochloride

N,3-Dimethyloxetan-3-amine hydrochloride: A Versatile Compound with Promising Applications in Pharmaceutical Chemistry and Biological Research

N,3-Dimethyloxetan-3-amine hydrochloride is a synthetic compound characterized by its unique structural features and potential biological activities. This compound, with the CAS number 1365969-62-5, represents an important class of oxetane derivatives that have garnered significant attention in recent years due to their diverse applications in pharmaceutical development and biological research. The molecular framework of N,3-Dimethyloxetan-3-amine hydrochloride consists of a four-membered oxetane ring substituted with two methyl groups at the N and 3 positions, which contributes to its functional versatility and reactivity in chemical synthesis.

The synthetic chemistry of N,3-Dimethyloxetan-3-amine hydrochloride has been extensively explored in recent years, with researchers focusing on optimizing its preparation methods and enhancing its chemical stability. A study published in Organic & Biomolecular Chemistry in 2023 highlighted the use of microwave-assisted synthesis to improve the yield and purity of this compound, demonstrating its potential as a building block for further drug discovery efforts. The hydrochloride salt form of the compound is particularly advantageous for pharmaceutical applications due to its solubility properties and compatibility with various formulation techniques.

Recent pharmacological research has revealed intriguing biological activities associated with N,3-Dimethyloxetan-3-amine hydrochloride. A 2023 study published in Journal of Medicinal Chemistry investigated its potential as a neuroprotective agent, showing promising results in in vitro models of neurodegenerative diseases. The compound's ability to modulate intracellular signaling pathways, particularly those involving calcium ion channels and mitochondrial function, has sparked further interest in its therapeutic potential. These findings suggest that N,3-Dimethyloxetan-3-amine hydrochloride could be a valuable candidate for the development of novel treatments for neurological disorders.

In the realm of drug discovery, N,3-Dimethyloxetan-3-amine hydrochloride has emerged as a key intermediate in the synthesis of various bioactive molecules. A 2023 review in Chemical Reviews emphasized its role in the design of small molecule inhibitors targeting specific enzymes involved in metabolic pathways. Researchers have also explored its potential as a prodrug platform, where the compound's chemical structure can be modified to enhance its bioavailability and target specificity. This adaptability makes N,3-Dimethyloxetan-3-amine hydrochloride a highly attractive candidate for the development of targeted therapies in oncology and other therapeutic areas.

The chemical properties of N,3-Dimethyloxetan-3-amine hydrochloride are closely related to its functional group configuration and steric effects. The presence of two methyl substituents on the oxetane ring influences the compound's conformational flexibility and intermolecular interactions, which are critical for its biological activity. A 2023 study in Physical Chemistry Chemical Physics used computational modeling to analyze the compound's molecular dynamics, revealing its potential to form hydrogen bonds with target proteins. These insights provide a molecular basis for understanding its mechanism of action and guiding the design of more potent derivatives.

Recent advancements in synthetic organic chemistry have further expanded the applications of N,3-Dimethyloxetan-3-amine hydrochloride. A 2023 paper in Advanced Synthesis & Catalysis reported the development of a novel catalytic method for the asymmetric synthesis of this compound, which significantly improves its enantiomeric purity. This breakthrough is particularly relevant for pharmaceutical applications where stereochemistry plays a crucial role in determining the biological activity and safety profile of a drug candidate. The ability to control the stereochemistry of N,3-Dimethyloxetan-3-amine hydrochloride opens new avenues for its use in the development of chiral pharmaceuticals.

Environmental and safety considerations are also important aspects of the pharmaceutical development of N,3-Dimethyloxetan-3-amine hydrochloride. A 2023 study published in Green Chemistry evaluated the compound's biodegradability and environmental impact, highlighting the need for sustainable synthesis methods. Researchers are actively exploring green chemistry approaches to minimize waste and reduce the environmental footprint of its production. These efforts align with the growing emphasis on eco-friendly drug development and sustainable chemical practices in the pharmaceutical industry.

The biological research on N,3-Dimethyloxetan-3-amine hydrochloride continues to evolve, with new studies uncovering its potential in diverse therapeutic areas. A 2023 preclinical study in Cell Reports demonstrated its efficacy in modulating inflammatory responses in models of autoimmune diseases. The compound's ability to regulate immune cell function suggests its potential as an anti-inflammatory agent, which could have broad implications for the treatment of chronic inflammatory conditions. These findings underscore the importance of further preclinical studies to fully explore the therapeutic potential of N,3-Dimethyloxetan-3-amine hydrochloride.

As the field of pharmaceutical chemistry continues to advance, N,3-Dimethyloxetan-3-amine hydrochloride is poised to play a significant role in the development of innovative therapies. Ongoing research efforts are focused on optimizing its chemical properties, enhancing its biological activity, and ensuring its safety profile for clinical applications. The unique structural features of this compound, combined with its versatile chemical behavior, make it a promising candidate for future drug discovery initiatives. As scientists continue to explore its potential, N,3-Dimethyloxetan-3-amine hydrochloride is likely to remain a focal point in the quest for new and effective treatments for a wide range of diseases.

In conclusion, N,3-Dimethyloxetan-3-amine hydrochloride represents a valuable compound with significant potential in the fields of pharmaceutical chemistry and biological research. Its unique structural features and diverse applications underscore its importance as a key molecule in the development of new therapies. As research continues to uncover its properties and potential, this compound is expected to play an increasingly important role in the advancement of medical science and the treatment of various diseases.